Cas no 10031-88-6 (2-Heptenal, 2-ethyl-)

2-Heptenal, 2-ethyl- structure
2-Heptenal, 2-ethyl- structure
Product Name:2-Heptenal, 2-ethyl-
CAS No:10031-88-6
MF:C9H16O
MW:140.222743034363
CID:166825
PubChem ID:6435838
Update Time:2025-04-19

2-Heptenal, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptenal, 2-ethyl-
    • 2-Ethyl-2-heptenal
    • (2E)-2-ethylhept-2-enal
    • 2-ETHYLHEPT-2-ENAL
    • 2-Hepten-1-al, 2-ethyl-
    • 2-Heptenal, 2-ethyl-, (E)-
    • 02V559K729
    • CHEBI:195705
    • 34210-19-0
    • 10031-88-6
    • FEMA No. 2438
    • Q27231544
    • 2-ETHYL-2-HEPTENAL [FHFI]
    • 2-Ethyl-2-heptenal, trans-
    • UNII-02V559K729
    • 2-Ethyl-2-hepten-1-al
    • trans-2-Ethyl-2-heptenal
    • alpha-Ethyl-beta-butylacrolein
    • (E)-2-ethylhept-2-enal
    • SCHEMBL670347
    • 2-Ethyl-3-butylacrolein
    • 2-HEPTENAL, 2-ETHYL-, (2E)-
    • Inchi: 1S/C9H16O/c1-3-5-6-7-9(4-2)8-10/h7-8H,3-6H2,1-2H3/b9-7+
    • InChI Key: RKQKOUYEJBHOFR-VQHVLOKHSA-N
    • SMILES: O=C/C(/CC)=C/CCCC

Computed Properties

  • Exact Mass: 140.12
  • Monoisotopic Mass: 140.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 0.835
  • Boiling Point: 203.9°Cat760mmHg
  • Flash Point: 59.1°C
  • Refractive Index: 1.435
  • FEMA: 2438 | 2-ETHYL-2-HEPTENAL

2-Heptenal, 2-ethyl- Related Literature

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